Cas no 120925-50-0 (1-Octanol, 2-methyl-, (R)-)
1-Octanol, 2-methyl-, (R)- structure
Product Name:1-Octanol, 2-methyl-, (R)-
CAS No:120925-50-0
MF:C9H20O
MW:144.254503250122
CID:1211647
PubChem ID:10130025
Update Time:2025-04-20
1-Octanol, 2-methyl-, (R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Octanol, 2-methyl-, (R)-
- (2R)-2-methyl-1-octanol
- IGVGCQGTEINVOH-SECBINFHSA-N
- UNII-33G823889O
- (-)-2-Methyl-1-octanol
- 2-Methyloctanol, (R)-
- 120925-50-0
- Q27256266
- 33G823889O
- (R)-2-methyloctanol
- (R)-2-Methyl-1-octanol
- SCHEMBL8417136
- 1-Octanol, 2-methyl-, (2R)-
-
- Inchi: 1S/C9H20O/c1-3-4-5-6-7-9(2)8-10/h9-10H,3-8H2,1-2H3
- InChI Key: IGVGCQGTEINVOH-UHFFFAOYSA-N
- SMILES: CCCCCCC(CO)C
Computed Properties
- Exact Mass: 144.151415257g/mol
- Monoisotopic Mass: 144.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 61.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2Ų
1-Octanol, 2-methyl-, (R)- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
120925-50-0 (1-Octanol, 2-methyl-, (R)-) Related Products
- 104-76-7(2-Ethyl-1-hexanol)
- 3637-61-4(cyclopentylmethanol)
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- 5333-42-6(2-Octyldodecane-1-ol)
- 4415-82-1(cyclobutylmethanol)
- 626-89-1(4-Methyl-1-pentanol)
- 616-16-0((R)-2-Methylbutanol)
- 105-08-8(1,4-Cyclohexanedimethanol)
- 100-49-2(Cyclohexanemethanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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